Cas no 2228447-86-5 (tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-3-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-3-chlorophenyl}carbamate
• CAS No: 2228447-86-5
• MF: C₁₆H₂₁ClF₂N₂O₂
• MW: 346.799950361252
• CID: 5996076
• PubChem ID: 165660812
• Update Time: 2025-06-07

tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-3-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-3-chlorophenyl}carbamate
• 2228447-86-5
• EN300-1903411
• tert-butyl N-{4-[1-(aminomethyl)-3,3-difluorocyclobutyl]-3-chlorophenyl}carbamate

• Inchi： 1S/C16H21ClF2N2O2/c1-14(2,3)23-13(22)21-10-4-5-11(12(17)6-10)15(9-20)7-16(18,19)8-15/h4-6H,7-9,20H2,1-3H3,(H,21,22)
• InChI Key： IQDNZUGMMOMAEF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CN)CC(C1)(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 346.1259619g/mol
• Monoisotopic Mass: 346.1259619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-3-chlorophenyl}carbamate

Professional Introduction to Compound with CAS No. 2228447-86-5 and Product Name: tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-3-chlorophenyl}carbamate

The compound with the CAS number 2228447-86-5 and the product name tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-3-chlorophenyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a promising candidate for further research and development.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their therapeutic potential. The carbamate group, characterized by its -NHCOO- moiety, is known for its versatility in drug design. It can act as a bioisostere for other functional groups, such as esters and amides, and has been successfully incorporated into various pharmacophores to enhance drug efficacy and reduce toxicity. The specific arrangement of atoms in the molecule of tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-3-chlorophenyl}carbamate suggests that it may exhibit unique interactions with biological targets, which could be exploited for therapeutic purposes.

The presence of a tert-butyl group in the molecule provides steric hindrance, which can influence the compound's solubility, metabolic stability, and binding affinity. This feature is particularly important in drug design, as it can help to optimize pharmacokinetic properties. Additionally, the combination of a fluorine atom and a chlorine atom in the cyclobutyl ring introduces electronic effects that can modulate the reactivity and selectivity of the compound. These structural elements make tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-3-chlorophenyl}carbamate a fascinating subject for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and modify pharmacokinetic properties. The incorporation of fluorine into pharmaceuticals has led to several successful drugs that have demonstrated improved efficacy and reduced side effects. In the case of tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-3-chlorophenyl}carbamate, the presence of two fluorine atoms in the cyclobutyl ring suggests that it may exhibit enhanced binding interactions with biological targets compared to its non-fluorinated counterparts.

The aminomethyl group in the molecule provides a site for further functionalization, allowing for the attachment of additional pharmacophores or modifications to enhance biological activity. This flexibility makes tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-3-chlorophenyl}carbamate a valuable scaffold for drug discovery efforts. Researchers have been exploring various strategies to leverage this functional group for the development of new therapeutic agents. For instance, it can be used to link different pharmacophores together or to modify existing structures to improve drug-like properties.

The chlorophenyl moiety is another important structural feature that contributes to the compound's potential biological activity. Phenolic compounds are well-known for their diverse biological effects, including anti-inflammatory, antioxidant, and anticancer properties. The presence of a chlorine atom on the phenyl ring can further enhance these effects by introducing electronic and steric influences. This combination of structural elements makes tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-3-chlorophenyl}carbamate a promising candidate for further exploration in medicinal chemistry.

In conclusion, the compound with CAS number 2228447-86-5 and the product name tert-butyl N-{4-1-(aminomethyl)-3,3-difluorocyclobutyl-3-chlorophenyl}carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it an exciting subject for further research and development. The presence of key functional groups such as the carbamate group, fluorine atoms, chlorine atoms, and an aminomethyl group suggests that this compound may exhibit unique interactions with biological targets. These interactions could be exploited for therapeutic purposes, making it a valuable candidate for future drug discovery efforts.